Cas no 1003865-65-3 (4-(Difluoromethoxy)-2-fluoroaniline)

• Product Name: 4-(Difluoromethoxy)-2-fluoroaniline
• CAS No: 1003865-65-3
• MF: C₇H₆F₃NO
• MW: 177.12385225296
• MDL: MFCD14698443
• CID: 4558694
• PubChem ID: 46311585
• Update Time: 2025-06-15

4-(Difluoromethoxy)-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-(difluoromethoxy)-3-fluoroaniline
• 4-Difluoromethoxy-3-fluoroaniline
• 3-fluoro-4-difluoromethoxyaniline
• W17704
• Z1925961404
• 4-(DIFLUOROMETHOXY)-2-FLUOROANILINE(WXFC0706)
• Benzenamine, 4-(difluoromethoxy)-2-fluoro-
• 4-(Difluoromethoxy)-2-fluoroaniline

• MDL： MFCD14698443
• Inchi： 1S/C7H6F3NO/c8-5-3-4(11)1-2-6(5)12-7(9)10/h1-3,7H,11H2
• InChI Key： DOGBVIAOAPGSKZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OC(F)F)N

Computed Properties

• Exact Mass: 177.040148g/mol
• Monoisotopic Mass: 177.040148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 177.12g/mol
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2

Experimental Properties

• Density: 1.350±0.06 g/cm3(Predicted)
• Boiling Point: 199.0±35.0 °C(Predicted)
• pka: 2.75±0.10(Predicted)

Additional information on 4-(Difluoromethoxy)-2-fluoroaniline

Professional Introduction to 4-(Difluoromethoxy)-2-fluoroaniline (CAS No. 1003865-65-3)

4-(Difluoromethoxy)-2-fluoroaniline is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and electronic properties. This molecule, identified by the CAS number 1003865-65-3, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both fluorine and methoxy substituents in its structure imparts distinct reactivity and binding capabilities, making it a valuable intermediate in synthetic chemistry.

The compound belongs to the class of aromatic amines, which are widely studied for their pharmacological properties. The introduction of fluorine atoms into the aniline core enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. Specifically, the 4-(difluoromethoxy) group contributes to the molecule's ability to interact with biological targets in a manner that is both selective and potent.

Recent research has highlighted the utility of 4-(difluoromethoxy)-2-fluoroaniline in the synthesis of kinase inhibitors, a class of drugs that play a crucial role in treating various cancers and inflammatory diseases. The fluorine atoms in the molecule facilitate strong binding interactions with the active sites of kinases, thereby inhibiting their activity. This has led to several promising candidates being investigated in preclinical studies.

In addition to its role in kinase inhibition, 4-(difluoromethoxy)-2-fluoroaniline has been explored as a building block for more complex pharmacophores. Its structural flexibility allows for modifications at multiple positions, enabling chemists to tailor the molecule for specific biological activities. For instance, researchers have demonstrated its use in creating derivatives with enhanced binding affinity for bacterial enzymes, suggesting potential applications in antibiotics.

The synthesis of 4-(difluoromethoxy)-2-fluoroaniline typically involves multi-step organic transformations, starting from readily available aniline precursors. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to introduce the fluorine and methoxy groups with high efficiency. These methods not only improve yield but also minimize unwanted byproducts, ensuring a cleaner and more sustainable synthesis process.

The pharmacokinetic properties of 4-(difluoromethoxy)-2-fluoroaniline have also been extensively studied. Computational modeling has shown that the compound exhibits good oral bioavailability and moderate metabolic stability, which are essential characteristics for an effective drug candidate. Furthermore, its low toxicity profile in preliminary animal studies has further validated its potential as a therapeutic agent.

One of the most intriguing aspects of 4-(difluoromethoxy)-2-fluoroaniline is its ability to act as a scaffold for structure-activity relationship (SAR) studies. By systematically varying substituents on the aniline core, researchers can gain insights into how different functional groups influence biological activity. This approach has been instrumental in identifying novel lead compounds that exhibit improved efficacy and reduced side effects.

The future prospects for 4-(difluoromethoxy)-2-fluoroaniline are promising, with ongoing research focusing on expanding its applications in drug discovery. Innovations in synthetic chemistry and biotechnology continue to open new avenues for utilizing this compound effectively. As our understanding of molecular interactions deepens, it is likely that 4-(difluoromethoxy)-2-fluoroaniline will play an increasingly important role in developing next-generation therapeutics.

In conclusion, 4-(Difluoromethoxy)-2-fluoroaniline (CAS No. 1003865-65-3) is a versatile and highly functional compound with significant potential in pharmaceutical research and development. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further exploration. As scientific advancements continue to unfold, this molecule is poised to contribute substantially to the discovery of novel drugs that address unmet medical needs.